
A Comprehensive Technical Guide to the
Physical Properties of 1,2-Dimethylbenzene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: o-Xylene

Cat. No.: B7882435 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the core physical properties

of 1,2-dimethylbenzene, an aromatic hydrocarbon of significant interest in various scientific and

industrial domains. This document collates essential quantitative data, outlines detailed

experimental methodologies for property determination, and presents a logical workflow for

analysis.

Core Physical and Chemical Properties
1,2-Dimethylbenzene, also known as o-xylene, is a colorless, flammable liquid with a

characteristic sweet odor.[1][2] It is a constitutional isomer of m-xylene and p-xylene.[3] Its

chemical structure consists of a benzene ring substituted with two adjacent methyl groups.[4]

This ortho-substitution pattern dictates its unique physical and chemical behaviors. It is less

dense than water and is practically insoluble in it.[1][4] However, it is very soluble in organic

solvents like ethanol, diethyl ether, acetone, and benzene.[3][5]

Quantitative Physical Property Data
The following tables summarize the key physical properties of 1,2-dimethylbenzene, compiled

from various reputable sources.
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Property Value

Molecular Formula C₈H₁₀[1]

Molecular Weight 106.17 g/mol [1]

Appearance Colorless liquid[1][6]

Odor Sweet, aromatic[1][2]

Melting Point -25.2 °C to -23 °C (-13.36 °F to -9.4 °F)[5][7][8]

Boiling Point 144.4 °C (291.9 °F) at 760 mmHg[3]

Density 0.88 g/mL at 20 °C (68 °F)[1][5]

Solubility in Water
0.171 g/L to 0.2 g/L at 20-25 °C (practically

insoluble)[4][8][9][10]

Solubility in Organic Solvents
Very soluble in ethanol, diethyl ether, acetone,

and benzene.[3][5]

Vapor Pressure 7 mmHg at 20 °C; 10 mmHg at 89.8 °F[1][3][11]

Vapor Density 3.66 to 3.7 (relative to air)[1][7]

Refractive Index ~1.505 at 20 °C[1][7][12]

Flash Point
17 °C to 32.0 °C (62.6 °F to 89.6 °F) (closed

cup)[6][13]

Autoignition Temperature 463 °C to 465 °C (865.4 °F to 869 °F)[6][13]

Explosive Limits in Air 0.9% to 7.6% by volume[6][11]

Viscosity 0.8102 mPa·s at 20 °C[9]

Surface Tension 30.10 dyn/cm at 20°C[9]

Octanol/Water Partition Coefficient (log Pow) 3.12

Experimental Protocols
The determination of the physical properties of 1,2-dimethylbenzene requires precise and

standardized experimental procedures. Below are detailed methodologies for measuring key
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properties.

Determination of Boiling Point (Thiele Tube Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[14] The Thiele tube method is a common and efficient technique for this

determination, requiring a small sample volume.[15]

Materials:

Thiele tube

Thermometer (calibrated)

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat-resistant mineral oil

Heating source (e.g., Bunsen burner)

Sample of 1,2-dimethylbenzene

Procedure:

A small amount of 1,2-dimethylbenzene is placed in the fusion tube.[16]

The capillary tube, with its open end downwards, is placed inside the fusion tube containing

the sample.[16]

The fusion tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The Thiele tube is filled with mineral oil to a level above the side arm.

The thermometer and fusion tube assembly are immersed in the oil within the Thiele tube.

The side arm of the Thiele tube is gently and uniformly heated.[16]
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As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Heating is continued until a rapid and continuous stream of bubbles is observed.[16]

The heat source is then removed, and the apparatus is allowed to cool.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point of 1,2-dimethylbenzene.[15]

Safety Precautions:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

1,2-dimethylbenzene is flammable; keep it away from open flames and sparks.[13]

Determination of Density
Density is the mass of a substance per unit volume. For a liquid like 1,2-dimethylbenzene, this

can be determined by measuring the mass of a known volume.

Materials:

Graduated cylinder (e.g., 25 mL or 50 mL)

Electronic balance (analytical or top-pan)

Pipette (for accurate volume transfer)

Sample of 1,2-dimethylbenzene

Procedure:

The mass of a clean, dry graduated cylinder is measured and recorded.[17][18]
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A specific volume of 1,2-dimethylbenzene (e.g., 20 mL) is accurately transferred into the

graduated cylinder.[17]

The mass of the graduated cylinder containing the 1,2-dimethylbenzene is measured and

recorded.[17]

The mass of the 1,2-dimethylbenzene is calculated by subtracting the mass of the empty

graduated cylinder from the mass of the cylinder with the liquid.[17]

The density is then calculated using the formula: Density = Mass / Volume. The result is

typically expressed in g/cm³ or g/mL.[19]

For higher accuracy, the procedure can be repeated multiple times, and the average density

can be calculated.[18]

Safety Precautions:

Perform the experiment in a well-ventilated area.

Avoid inhalation of vapors and skin contact.

Handle 1,2-dimethylbenzene with care to prevent spills.

Visualized Experimental Workflow: Boiling Point
Determination
The following diagram illustrates the logical workflow for the experimental determination of the

boiling point of 1,2-dimethylbenzene using the Thiele tube method.
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- Place o-xylene in fusion tube
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- Observe for bubble stream
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Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7882435#physical-properties-of-1-2-
dimethylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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